Cas no 894810-01-6 (Pentanedioic acid,3-phenyl-, 1-propyl ester, (3S)-)

• Product Name: Pentanedioic acid,3-phenyl-, 1-propyl ester, (3S)-
• CAS No: 894810-01-6
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 714776
• Update Time: 2024-01-31

Pentanedioic acid,3-phenyl-, 1-propyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,3-phenyl-, 1-propyl ester, (3S)-
• Pentanedioic acid, 3-phenyl-, monopropyl ester, (3S)- (9CI)
• Pentanedioic acid, 3-phenyl-, 1-propyl ester, (3S)-

• Inchi： 1S/C14H18O4/c1-2-8-18-14(17)10-12(9-13(15)16)11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3,(H,15,16)/t12-/m0/s1
• InChI Key： KSGHIZVCPNUQEH-LBPRGKRZSA-N
• SMILES： C(OCCC)(=O)C[C@@H](C1=CC=CC=C1)CC(O)=O

Computed Properties

• Exact Mass: 250.121
• Monoisotopic Mass: 250.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.3
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Melting Point: 32 °C(Solv: ethyl ether (60-29-7); hexane (110-54-3))
• Boiling Point: 387.5±30.0 °C(Predicted)
• pka: 4.44±0.10(Predicted)